Cas no 2229230-14-0 (1-1-(3-methylpyrazin-2-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(3-methylpyrazin-2-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2229230-14-0
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 5924112
• PubChem ID: 165853724
• Update Time: 2025-08-05

1-1-(3-methylpyrazin-2-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-methylpyrazin-2-yl)cyclopropylcyclopropan-1-amine
• EN300-2000245
• 1-[1-(3-methylpyrazin-2-yl)cyclopropyl]cyclopropan-1-amine
• 2229230-14-0

• Inchi： 1S/C11H15N3/c1-8-9(14-7-6-13-8)10(2-3-10)11(12)4-5-11/h6-7H,2-5,12H2,1H3
• InChI Key： REJBNHPASRQOJT-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2C(C)=NC=CN=2)CC1

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-1-(3-methylpyrazin-2-yl)cyclopropylcyclopropan-1-amine

Chemical Profile of 1-1-(3-methylpyrazin-2-yl)cyclopropylcyclopropan-1-amine (CAS No. 2229230-14-0)

1-1-(3-methylpyrazin-2-yl)cyclopropylcyclopropan-1-amine, identified by its CAS number 2229230-14-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a 3-methylpyrazin-2-yl substituent and a cyclopropyl moiety contributes to its distinct chemical properties, making it a subject of extensive research for its pharmacological profile.

The compound's structure consists of a cyclopropyl group attached to an amine functionality, further linked to a 3-methylpyrazin-2-yl aromatic ring. This arrangement suggests possible interactions with biological targets, particularly in the realm of enzyme inhibition and receptor binding. The pyrazine ring, known for its versatility in drug design, introduces multiple sites for functionalization, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds incorporating pyrazine moieties. Pyrazines are widely recognized for their role in various pharmaceuticals, including antiviral, antibacterial, and anticancer agents. The 3-methylpyrazin-2-yl group in this compound may contribute to its ability to modulate biological pathways by interacting with specific enzymes or receptors. This has prompted researchers to investigate its potential as a lead compound for further drug development.

One of the most compelling aspects of 1-1-(3-methylpyrazin-2-yl)cyclopropylcyclopropan-1-amine is its structural complexity, which allows for diverse chemical modifications. Researchers have been exploring synthetic strategies to derivatize this molecule, aiming to enhance its pharmacological efficacy and reduce potential side effects. The cyclopropyl group, in particular, is known for its ability to improve metabolic stability and binding affinity, making it a valuable feature in drug design.

The compound's chemical properties also make it an attractive candidate for computational studies. Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been employed to predict its interactions with biological targets. These studies have provided valuable insights into the compound's binding mechanisms and have helped guide the design of more potent derivatives.

Recent experimental studies have begun to unravel the pharmacological effects of 1-1-(3-methylpyrazin-2-yl)cyclopropylcyclopropan-1-amine. Initial findings suggest that this compound exhibits promising activity against certain enzymatic targets relevant to inflammatory and metabolic diseases. The 3-methylpyrazin-2-yl moiety appears to play a crucial role in mediating these effects by interacting with specific amino acid residues in the target proteins. This has opened up new avenues for therapeutic intervention in areas where current treatments are limited.

The synthesis of 1-1-(3-methylpyrazin-2-yl)cyclopropylcyclopropan-1-amine presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access this molecule with high purity and yield. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the intricate framework of this compound.

In conclusion, 1-1-(3-methylpyrazin-2-yl)cyclopropylcyclopropan-1-amine (CAS No. 2229230-14) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological profile make it a valuable asset in the search for new therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play a crucial role in addressing unmet medical needs.